Cas no 1315374-05-0 (2-(5-(4-Fluorophenyl)furan-2-yl)cyclopropanecarboxylicacid)
1315374-05-0 structure
Product Name:2-(5-(4-Fluorophenyl)furan-2-yl)cyclopropanecarboxylicacid
CAS No:1315374-05-0
MF:C14H11FO3
MW:246.233747720718
CID:5158886
Update Time:2023-08-24
2-(5-(4-Fluorophenyl)furan-2-yl)cyclopropanecarboxylicacid Chemical and Physical Properties
Names and Identifiers
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- 2-(5-(4-Fluorophenyl)furan-2-yl)cyclopropanecarboxylicacid
- 2-(5-(4-Fluorophenyl)furan-2-yl)cyclopropanecarboxylic acid
- 2-[5-(4-Fluoro-phenyl)-furan-2-yl]-cyclopropanecarboxylic acid
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- Inchi: 1S/C14H11FO3/c15-9-3-1-8(2-4-9)12-5-6-13(18-12)10-7-11(10)14(16)17/h1-6,10-11H,7H2,(H,16,17)
- InChI Key: WVMHKUKKPROSQK-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1=CC=C(C2CC2C(=O)O)O1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 325
- XLogP3: 2.5
- Topological Polar Surface Area: 50.4
2-(5-(4-Fluorophenyl)furan-2-yl)cyclopropanecarboxylicacid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM493717-1g |
2-(5-(4-Fluorophenyl)furan-2-yl)cyclopropanecarboxylicacid |
1315374-05-0 | 97% | 1g |
$618 | 2024-08-02 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD610187-1g |
2-(5-(4-Fluorophenyl)furan-2-yl)cyclopropanecarboxylic acid |
1315374-05-0 | 97% | 1g |
¥3535.0 | 2023-04-03 |
2-(5-(4-Fluorophenyl)furan-2-yl)cyclopropanecarboxylicacid Related Literature
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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